Cas no 1439900-54-5 (6-[2-Oxo-tetrahydropyrimidin-1(2H)-yl]nicotinic acid)

• Product Name: 6-[2-Oxo-tetrahydropyrimidin-1(2H)-yl]nicotinic acid
• CAS No: 1439900-54-5
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 5209264
• Update Time: 2025-05-26

6-[2-Oxo-tetrahydropyrimidin-1(2H)-yl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-[2-Oxo-tetrahydropyrimidin-1(2H)-yl]nicotinic acid

• Inchi： 1S/C10H11N3O3/c14-9(15)7-2-3-8(12-6-7)13-5-1-4-11-10(13)16/h2-3,6H,1,4-5H2,(H,11,16)(H,14,15)
• InChI Key： ZNFISAYEINTSOY-UHFFFAOYSA-N
• SMILES： C1=NC(N2C(=O)NCCC2)=CC=C1C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 6-[2-Oxo-tetrahydropyrimidin-1(2H)-yl]nicotinic acid

Comprehensive Overview of 6-[2-Oxo-tetrahydropyrimidin-1(2H)-yl]nicotinic acid (CAS No. 1439900-54-5): Properties, Applications, and Research Insights

6-[2-Oxo-tetrahydropyrimidin-1(2H)-yl]nicotinic acid (CAS No. 1439900-54-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its nicotinic acid core fused with a tetrahydropyrimidinone moiety, represents a promising scaffold for drug discovery. Its molecular formula, C₁₀H₉N₃O₃, and precise molecular weight of 219.20 g/mol make it a subject of interest for researchers exploring small-molecule inhibitors and enzyme modulators.

In recent years, the demand for heterocyclic compounds like 6-[2-Oxo-tetrahydropyrimidin-1(2H)-yl]nicotinic acid has surged, driven by their versatility in targeting inflammatory pathways and metabolic disorders. A growing body of literature highlights its potential role in kinase inhibition, particularly in diseases such as diabetes and autoimmune conditions. Researchers are also investigating its structure-activity relationship (SAR) to optimize bioavailability and efficacy, aligning with the broader trend of precision medicine.

The synthesis of CAS No. 1439900-54-5 typically involves multi-step organic reactions, including condensation and cyclization processes, to achieve high purity (>98%). Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These rigorous standards are essential for applications in preclinical studies and high-throughput screening (HTS) platforms.

From an industrial perspective, 6-[2-Oxo-tetrahydropyrimidin-1(2H)-yl]nicotinic acid is increasingly referenced in patents related to drug delivery systems and biocompatible materials. Its compatibility with nanocarriers and polymeric matrices opens avenues for targeted therapy, a hot topic in cancer research and neurodegenerative disease management. Notably, its low cytotoxicity profile enhances its appeal for translational medicine.

Environmental and regulatory considerations are also pivotal. The compound’s biodegradability and eco-friendly synthesis methods align with the green chemistry movement, addressing concerns about sustainable pharmaceutical production. This aspect resonates with the increasing consumer and regulatory focus on environmental, social, and governance (ESG) criteria in the chemical industry.

In summary, 6-[2-Oxo-tetrahydropyrimidin-1(2H)-yl]nicotinic acid (CAS No. 1439900-54-5) exemplifies the convergence of medicinal chemistry and biotechnology. Its multifaceted applications—from drug development to material science—underscore its relevance in addressing contemporary health challenges. As research progresses, this compound is poised to play a pivotal role in advancing personalized therapeutics and sustainable innovation.